Cas no 866018-63-5 (4-[(E)-2-(4-Ethoxyphenyl)ethenyl]-8-phenoxy-2H,3H-thieno[3,2-c]quinoline)

• Product Name: 4-[(E)-2-(4-Ethoxyphenyl)ethenyl]-8-phenoxy-2H,3H-thieno[3,2-c]quinoline
• CAS No: 866018-63-5
• MF: C₂₇H₂₃NO₂S
• MW: 425.54202580452
• CID: 6630052
• PubChem ID: 6295503
• Update Time: 2025-10-31

4-[(E)-2-(4-Ethoxyphenyl)ethenyl]-8-phenoxy-2H,3H-thieno[3,2-c]quinoline Chemical and Physical Properties

Names and Identifiers

• 4-[(E)-2-(4-ethoxyphenyl)ethenyl]-8-phenoxy-2H,3H-thieno[3,2-c]quinoline
• 4W-0276
• AKOS005093617
• 866018-63-5
• 4-[(E)-2-(4-ethoxyphenyl)ethenyl]-8-phenoxy-2,3-dihydrothieno[3,2-c]quinoline
• Thieno[3,2-c]quinoline, 4-[2-(4-ethoxyphenyl)ethenyl]-2,3-dihydro-8-phenoxy-
• 4-[(E)-2-(4-Ethoxyphenyl)ethenyl]-8-phenoxy-2H,3H-thieno[3,2-c]quinoline

• Inchi： 1S/C27H23NO2S/c1-2-29-20-11-8-19(9-12-20)10-14-25-23-16-17-31-27(23)24-18-22(13-15-26(24)28-25)30-21-6-4-3-5-7-21/h3-15,18H,2,16-17H2,1H3/b14-10+
• InChI Key： JSMQUZPCLFQDLE-GXDHUFHOSA-N
• SMILES： S1CCC2C(/C=C/C3C=CC(=CC=3)OCC)=NC3C=CC(=CC=3C1=2)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 425.14495015g/mol
• Monoisotopic Mass: 425.14495015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 56.6Ų

Experimental Properties

• Density: 1.252±0.06 g/cm3(Predicted)
• Boiling Point: 619.5±55.0 °C(Predicted)
• pka: 5.15±0.20(Predicted)

Additional information on 4-[(E)-2-(4-Ethoxyphenyl)ethenyl]-8-phenoxy-2H,3H-thieno[3,2-c]quinoline

Comprehensive Overview of 4-[(E)-2-(4-Ethoxyphenyl)ethenyl]-8-phenoxy-2H,3H-thieno[3,2-c]quinoline (CAS No. 866018-63-5)

The compound 4-[(E)-2-(4-Ethoxyphenyl)ethenyl]-8-phenoxy-2H,3H-thieno[3,2-c]quinoline (CAS No. 866018-63-5) is a sophisticated heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique structure, featuring a thienoquinoline core coupled with an ethoxyphenyl and phenoxy substituents, makes it a promising candidate for various applications, including organic electronics and pharmaceutical research. Researchers are particularly interested in its potential as a fluorescent probe or photoactive material, given its conjugated system and electron-rich moieties.

In recent years, the demand for novel organic semiconductors and biocompatible imaging agents has surged, driven by advancements in personalized medicine and renewable energy technologies. This compound’s extended π-conjugation and tunable electronic properties align perfectly with these trends. For instance, its ability to absorb and emit light in the visible spectrum makes it a potential candidate for OLEDs (organic light-emitting diodes) or bioimaging applications. Additionally, its structural modularity allows for further derivatization, enabling scientists to fine-tune its properties for specific uses.

From a synthetic perspective, the preparation of 4-[(E)-2-(4-Ethoxyphenyl)ethenyl]-8-phenoxy-2H,3H-thieno[3,2-c]quinoline involves multi-step organic transformations, often leveraging palladium-catalyzed cross-coupling reactions or Wittig olefination to install the key ethenyl bridge. The phenoxy and ethoxy groups contribute to its solubility in common organic solvents, facilitating its purification and characterization. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are typically employed to confirm its structure and purity.

Beyond its physicochemical properties, this compound’s biological activity is another area of active investigation. Preliminary studies suggest that derivatives of thieno[3,2-c]quinoline exhibit antimicrobial and anti-inflammatory effects, though further in vitro and in vivo studies are needed to validate these claims. The integration of computational chemistry tools, such as molecular docking, has also provided insights into its potential interactions with biological targets, opening doors for drug discovery projects.

In the context of sustainability and green chemistry, researchers are exploring eco-friendly synthetic routes to produce 4-[(E)-2-(4-Ethoxyphenyl)ethenyl]-8-phenoxy-2H,3H-thieno[3,2-c]quinoline with minimal waste and energy consumption. This aligns with the growing emphasis on environmentally benign processes in the chemical industry. Furthermore, its potential applications in solar cells and energy storage devices highlight its relevance to the clean energy sector, a topic of global interest.

To summarize, 4-[(E)-2-(4-Ethoxyphenyl)ethenyl]-8-phenoxy-2H,3H-thieno[3,2-c]quinoline (CAS No. 866018-63-5) represents a versatile and multifaceted compound with broad implications across scientific disciplines. Its structural elegance, combined with its functional adaptability, positions it as a valuable asset in both academic and industrial settings. As research continues to uncover its full potential, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare, energy, and advanced materials.